Cas no 114834-06-9 (Pyrimidine,4-(1H-imidazol-1-yl)-6-methoxy-)

• Product Name: Pyrimidine,4-(1H-imidazol-1-yl)-6-methoxy-
• CAS No: 114834-06-9
• MF: C₈H₈N₄O
• MW: 176.175320625305
• CID: 142406
• PubChem ID: 3087488
• Update Time: 2025-04-19

Pyrimidine,4-(1H-imidazol-1-yl)-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,4-(1H-imidazol-1-yl)-6-methoxy-
• 4-imidazol-1-yl-6-methoxypyrimidine
• JZJJPJWXORKLGK-UHFFFAOYSA-N
• Pyrimidine, 4-(1H-imidazol-1-yl)-6-methoxy-
• SCHEMBL9521253
• 4-(1-imidazolyl)-6-methoxypyrimidine
• 4-(1H-Imidazol-1-yl)-6-methoxypyrimidine
• 114834-06-9
• DTXSID00150877
• DTXCID6073368

• Inchi： 1S/C8H8N4O/c1-13-8-4-7(10-5-11-8)12-3-2-9-6-12/h2-6H,1H3
• InChI Key： JZJJPJWXORKLGK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=NC=N1)N1C=NC=C1

Computed Properties

• Exact Mass: 176.06994
• Monoisotopic Mass: 176.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.8Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 376°C at 760 mmHg
• Flash Point: 181.2°C
• Refractive Index: 1.64
• PSA: 52.83